
Essential Safety and Operational Guide for 4-
Ethylphenyl Isothiocyanate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Ethylphenyl isothiocyanate

Cat. No.: B107687 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of reactive

chemical compounds like 4-Ethylphenyl isothiocyanate is of paramount importance. This

guide provides immediate, essential safety and logistical information, including detailed

operational and disposal plans to ensure laboratory safety and procedural accuracy.

Chemical Identity and Hazards:

Property Value

Chemical Name 4-Ethylphenyl isothiocyanate

CAS Number 18856-63-8

Molecular Formula C₂H₅C₆H₄NCS

Molecular Weight 163.24 g/mol

Appearance Not specified, handle with care

Boiling Point 245 °C

Density 1.075 g/mL at 25 °C

Hazard Classifications:[1]

Skin Corrosion/Irritation: Category 1B[1]
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Serious Eye Damage/Eye Irritation: Category 1[1]

Acute Toxicity (Oral, Dermal, Inhalation): While not explicitly categorized for this specific

compound in the provided results, other isothiocyanates are listed as toxic or harmful by

these routes.[2][3] It is prudent to handle with high caution.

Respiratory and Skin Sensitization: May cause sensitization by skin contact or

allergy/asthma-like symptoms if inhaled.[4]

Signal Word: Danger[1]

Personal Protective Equipment (PPE)
Proper personal protective equipment is critical to prevent exposure when handling 4-
Ethylphenyl isothiocyanate. The following table summarizes the required PPE.
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Body Part Recommended Protection Specification

Eyes/Face Safety Goggles & Face Shield

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166. A face shield

is also required.[1][4][5]

Skin
Chemical Resistant Gloves &

Protective Clothing

Wear appropriate protective

gloves (e.g., Nitrile rubber) and

clothing to prevent skin

exposure.[5][6] Flame

retardant and antistatic

protective clothing is advised.

[2]

Respiratory
Respirator with appropriate

filter

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with a type ABEK

(EN14387) filter is

recommended if exposure

limits are exceeded or if

irritation is experienced.[1][4]

[7]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential for minimizing risks.

1. Preparation:

Work within a certified chemical fume hood with proper ventilation.[2][5]

Ensure that an eyewash station and safety shower are readily accessible.[4][5]
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Gather all necessary PPE as outlined in the table above and inspect for integrity.

Prepare all necessary equipment and reagents before handling the chemical.

Ground and bond containers when transferring the material to prevent static discharge.[2][5]

Use only non-sparking tools.[2][5]

2. Handling:

Keep the container tightly closed when not in use.[2][4]

Avoid breathing vapors or mist.[2]

Prevent all contact with skin and eyes.[2][4]

Do not eat, drink, or smoke in the handling area.[2]

3. Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[2][4]

Remove and properly store or dispose of contaminated PPE.[2]

Clean the work area thoroughly.
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Caption: Step-by-step workflow for handling 4-Ethylphenyl isothiocyanate.
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Emergency and Disposal Plan
Spill Response:

Evacuate: Immediately evacuate the area and eliminate all ignition sources.[2][4]

Protect: Wear appropriate PPE, including respiratory protection.[2]

Contain: Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite.[2][8]

Collect: Collect the absorbed material into a suitable, labeled container for disposal.[2]

Ventilate and Clean: Ventilate the area and wash the spill site after material pickup is

complete.[2]

First Aid Measures:

Eyes: Immediately flush with plenty of water for at least 15 minutes, including under the

eyelids. Seek immediate medical attention.[6][9]

Skin: Immediately wash off with soap and plenty of water for at least 15 minutes while

removing all contaminated clothing and shoes. Seek immediate medical attention.[4][6]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[4][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[4][6]

Disposal:

Waste from residues and unused product is classified as hazardous waste.

Dispose of the chemical and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.

Do not allow the chemical to enter drains or sewers.[6]
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Contaminated packaging should also be disposed of as hazardous waste.[6]

Spill Response Waste Disposal
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Don Full PPE
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Do Not Discharge to Sewer Dispose of Contaminated Packaging as Hazardous

Click to download full resolution via product page

Caption: Logical flow for spill response and waste disposal of 4-Ethylphenyl isothiocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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